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Molecular Identification & Theoretical MS Data

The table below summarizes the basic information for 1-azido-4-iodobutane, which is the foundation for its

mass spectrum.

Property Value

CAS Registry Number 148759-55-1 [1]

Molecular Formula C4H8IN3 [1]

Molecular Weight 225.032 g/mol [1]

Synonyms Butane, 1-azido-4-iodo- [1]

While experimental mass spectrum data is not available, the theoretical molecular weight provides a key

reference point. In a mass spectrometer, the molecular ion ([M]+) would be expected to appear at m/z 225.

The presence of iodine (which has a dominant isotope at 127 Da) is a major feature that would influence the

spectrum.
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Predicted Fragmentation Pattern

The structure of 1-azido-4-iodobutane suggests it would fragment along certain pathways. The table below

outlines the key fragment ions one might anticipate.

Fragment Ion Predicted m/z Fragmentation Rationale

[M]+• 225 Molecular ion peak [1]

[M - I]+ 98 Loss of iodine atom, forming a charged azido-butyl fragment.

[C4H8N]+ 70 Formation of a C4H8N+ ion, potentially from the loss of N2 and I.

[I]+ 127 Iodine cation.

Experimental Workflow for Mass Spectrometry

The following diagram outlines a general experimental workflow for obtaining and analyzing a mass

spectrum, which can be applied to 1-azido-4-iodobutane.

Sample Preparation Ionization (e.g., EI) Introduce Mass Analysis Separate m/z Ion Detection Measure Data Interpretation Analyze

Click to download full resolution via product page

The methodology for this workflow involves [2]:

Sample Preparation: The sample must be made volatile, often through vaporization for introduction
into the mass spectrometer's high-vacuum environment.

Ionization: A common method is Electron Ionization (EI), where the vaporized sample is
bombarded with high-energy electrons, causing molecules to lose an electron and form positively

charged molecular ions ([M]+•).
Mass Analysis: Ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer

(e.g., Quadrupole, Time-of-Flight).
Detection: Separated ions are detected, generating a signal proportional to their abundance.
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Data Interpretation: The signals are processed to produce a mass spectrum, which is interpreted to

identify the molecular weight and fragment structure.

Synthesis and Application Context

Although not directly related to mass spectrometry, the search results indicate that 1-azido-4-iodobutane is

used as a reagent in organic synthesis. One key application is in the one-pot synthesis of trisubstituted

triazenes from Grignard reagents [3] [4]. In this context, it enables regioselective product formation

through an intramolecular cyclization step [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s3666346?utm_src=pdf-bulk
https://www.smolecule.com/products/s3666346?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

